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Get Quote
Abstract

(7-Aminoheptyl)dimethylamine, systematically known as N,N!-dimethylheptane-1,7-diamine,
IS a versatile bifunctional organic molecule. Its unique structure, featuring a primary amine and
a tertiary amine separated by a flexible seven-carbon aliphatic chain, makes it a valuable
building block in medicinal chemistry and materials science. This guide provides a
comprehensive technical overview of its chemical and physical properties, detailed structural
and spectral analysis, a representative synthesis protocol, and a discussion of its applications
for researchers in drug discovery and chemical development.

Core Chemical Identity and Physicochemical
Properties

N1,Ni-dimethylheptane-1,7-diamine is an asymmetric diamine. The presence of two distinct
amine functionalities—a nucleophilic primary amine and a basic, sterically hindered tertiary
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amine—governs its reactivity and utility. The heptyl chain provides significant flexibility and
lipophilicity, which can be leveraged to modulate the properties of larger molecular constructs.

While a specific CAS number for N,N*-dimethylheptane-1,7-diamine is not prominently
indexed, its properties can be reliably predicted and extrapolated from its constituent parts and
from data on similar long-chain diamines. For reference, the parent compound, 1,7-
diaminoheptane, is well-characterized under CAS Number 646-19-5.[1][2][3][4]

Table 1: Chemical Identity and Predicted Physicochemical Properties
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Property Value / Identifier Source | Basis
N1,N1-dimethylheptane-1,7-

IUPAC Name o IUPAC Nomenclature
diamine

Common Name (7-Aminoheptyl)dimethylamine  Trivial Name

Molecular Formula CoH22N2 -

Molecular Weight 158.29 g/mol Calculated

Canonical SMILES CN(C)CCcCCCCCN Structure
OXAUQAUWLUANLY-

InChl Key Structure

UHFFFAOYSA-N

Extrapolated from 1,7-
diaminoheptane (223-225 °C)

Predicted Boiling Point ~220-235 °C )
and N,N-dimethyl-1,6-
hexanediamine.
_ . Based on similar aliphatic
Predicted Density ~0.85 g/cm?

diamines.

Predicted Solubility

Soluble in water and common
organic solvents (ethanol,

methanol, chloroform).

Polarity of amine groups.

Predicted pKai

~10.8 (for -NHs™)

Typical for primary

alkylammonium ions.

Predicted pKaz

~10.2 (for -N(CHs)2H")

Typical for tertiary

alkylammonium ions.

Molecular Structure and Spectroscopic Signature

The utility of any chemical tool is intrinsically linked to the ability to confirm its structure.

Although a public spectral database for Nt,N!-dimethylheptane-1,7-diamine is not readily

available, its spectroscopic characteristics can be confidently predicted based on established

principles and data from analogous structures.[5]
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Predicted *H NMR Spectrum (500 MHz, CDCIs)

The proton NMR spectrum is expected to be characteristic and readily interpretable:

0 ~2.65 ppm (t, 2H, J = 7.5 Hz): Methylene protons (C7) adjacent to the primary amine (-
CH2-NH2). This signal is analogous to the terminal methylene protons in 1,7-
diaminoheptane.[5]

e 0~2.23 ppm (t, 2H, J = 7.5 Hz): Methylene protons (C1) adjacent to the tertiary
dimethylamine (-CH2-N(CHs)2).

e 0 ~2.20 ppm (s, 6H): The two equivalent methyl groups on the tertiary amine (-N(CHs)z). This
singlet is a hallmark of the dimethylamino group.

e 0~1.4-1.6 ppm (m, 4H): Methylene protons at C2 and C6.

e 0 ~1.3 ppm (m, 6H): Methylene protons at C3, C4, and C5, which form a broad, complex
multiplet.

e 0 ~1.2 ppm (br s, 2H): Protons of the primary amine (-NHz). This signal is typically broad and
its chemical shift can vary with concentration and solvent.

Predicted **C NMR Spectrum (125 MHz, CDCIs)

The carbon spectrum provides a clear map of the aliphatic backbone:

e 0 ~59.5 ppm: Methylene carbon (C1) adjacent to the dimethylamino group.

0 ~45.4 ppm: Methyl carbons of the dimethylamino group.

0 ~42.5 ppm: Methylene carbon (C7) adjacent to the primary amino group.

0 ~34.0 ppm: Methylene carbon (C6).

0 ~32.0 - 27.0 ppm: A cluster of signals for the internal methylene carbons (C2, C3, C4, C5).

Predicted Mass Spectrum (Electron lonization)
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Mass spectrometry is critical for confirming molecular weight and identifying key structural
motifs through fragmentation.

e Molecular lon (M+): An ion at m/z = 158 corresponding to [CeH22Nz]*. Due to the nitrogen
rule, the molecular weight is an even number, consistent with the presence of two nitrogen
atoms.

o Base Peak (m/z = 58): The most prominent peak is expected to be at m/z 58. This fragment,
[CH2=N(CHs)2]*, is formed by the characteristic alpha-cleavage adjacent to the tertiary
amine. This is a highly stable iminium cation and a diagnostic peak for the N,N-
dimethylamino moiety.[6][7][8]

e Other Key Fragments:
o m/z = 30: [CH2=NH:]*, resulting from alpha-cleavage at the primary amine end.
o m/z = 143: [M-15]*, corresponding to the loss of a methyl radical (¢CHs).
o m/z = 100: [M-58]* or fragments resulting from cleavage at the C6-C7 bond.

Synthesis and Chemical Reactivity

As a specialized building block, N,N!-dimethylheptane-1,7-diamine is not typically produced on
a large industrial scale but can be readily synthesized in a laboratory setting. A robust and
logical approach involves the selective functionalization of a C7 precursor.

Representative Synthesis Protocol

This protocol describes a two-step synthesis starting from 7-amino-1-heptanol, employing
reductive amination. This method is chosen for its high efficiency and common use in medicinal
chemistry for installing N,N-dimethyl groups.

Step 1: N,N-Dimethylation of 7-amino-1-heptanol

e Reaction Setup: To a solution of 7-amino-1-heptanol (1.0 eq) in methanol (MeOH, ~0.2 M),
add aqueous formaldehyde (37 wt. %, 2.5 eq) and sodium cyanoborohydride (NaBHsCN, 1.5

eq).
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o Causality: Formaldehyde reacts with the primary amine to form a transient iminium ion.
Sodium cyanoborohydride is a mild reducing agent that selectively reduces the iminium
ion to the tertiary amine without reducing the aldehyde, preventing over-alkylation.
Methanol is an excellent solvent for all reactants.

o Execution: Stir the reaction mixture at room temperature for 12-18 hours. Monitor the
reaction progress by TLC or LC-MS until the starting material is consumed.

o Workup: Carefully quench the reaction by adding agueous HCI (1 M) until gas evolution
ceases (to destroy excess NaBH3CN). Basify the mixture with NaOH (2 M) to pH > 12 and
extract with dichloromethane (DCM, 3x).

 Purification: Dry the combined organic layers over anhydrous Naz2SOa4, filter, and concentrate
under reduced pressure to yield 7-(dimethylamino)heptan-1-ol, which is often used in the
next step without further purification.

Step 2: Conversion of Hydroxyl to Primary Amine

o Reaction Setup: Dissolve the crude 7-(dimethylamino)heptan-1-ol (1.0 eq) in anhydrous
DCM (~0.1 M). Cool the solution to 0 °C and add triethylamine (EtsN, 1.5 eq) followed by the
dropwise addition of methanesulfonyl chloride (MsCl, 1.2 eq).

o Causality: MsCI converts the primary alcohol into a good leaving group (mesylate).
Triethylamine acts as a base to neutralize the HCI generated.

o Mesylate Formation: Allow the reaction to warm to room temperature and stir for 2-4 hours.

o Azide Displacement: To the reaction mixture, add sodium azide (NaNs, 3.0 eq) dissolved in a
minimal amount of DMF. Heat the mixture to 60-70 °C and stir for 12 hours.

o Causality: The azide ion (Ns~) is a strong nucleophile that displaces the mesylate via an
Sn2 reaction to form an alkyl azide.

e Reduction to Amine: Cool the mixture, dilute with water, and extract with ether. Concentrate
the organic phase. Dissolve the crude azide in THF, add lithium aluminum hydride (LiAlIHa4,
1.5 eq) portion-wise at 0 °C. Stir at room temperature for 4 hours.

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Causality: LiAlHa is a powerful reducing agent that cleanly reduces the azide to the
primary amine.

o Final Workup & Purification: Carefully quench the reaction by sequential addition of water,
15% NaOH (aq), and water (Fieser workup). Filter the resulting solids, dry the filtrate over
Na2S0a4, and concentrate. Purify the final product by vacuum distillation or column
chromatography to yield N,N!-dimethylheptane-1,7-diamine.

7-Amino-1-heptanol G—(Dimethylamino)heptan—l—oD

A
CHO (aq) NaBH3CN

1! MsCl, Et3N
| 2.NaN3

v A 4

Gntermediate Iminium Ion)i G—Azido—N,N—dimethylheptan—l—amine)—P(Nl,N1—Dimethylheptane—1,7—diamine)

I

Click to download full resolution via product page

Caption: Representative synthesis of (7-Aminoheptyl)dimethylamine.

Applications in Research and Drug Development

The primary value of N,Ni-dimethylheptane-1,7-diamine lies in its role as a heterobifunctional
linker. In drug discovery, particularly in the development of new modalities like Proteolysis-
Targeting Chimeras (PROTACS), the linker that connects the two active "warheads" is not
merely a passive spacer.[9][10] Its length, rigidity, and chemical nature are critical determinants
of a molecule's efficacy and pharmacokinetic properties.[10][11]

Key Application Areas:

o Linkerology in PROTACSs: The seven-carbon chain provides a flexible tether of a specific
length (~8-10 A) to optimally orient a target protein ligand and an E3 ligase ligand for efficient
ubiquitination and subsequent protein degradation.[12] The primary amine serves as a
versatile chemical handle for conjugation to one ligand (e.g., via amide bond formation),
while the tertiary amine can remain as a basic center to improve solubility or engage in
hydrogen bonding.
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» Scaffold for Combinatorial Libraries: The differential reactivity of the two amines allows for
sequential, controlled synthesis. The primary amine can be acylated or reductively aminated
first, followed by reactions involving the tertiary amine (e.g., salt formation), enabling the
rapid generation of diverse compound libraries.

e Modulation of Physicochemical Properties: Incorporating this diamine into a larger molecule
introduces a flexible, lipophilic chain and a basic center, which can be used to tune
properties like solubility, cell permeability, and metabolic stability.

Target Protein Ligand E3 Ligase Ligand

Conjugation Site 1 Conjugation Site 2
(e.g., Amide bond)/ (or remains as basic center)

( (7-Aminoheptyl)dimethylamine
k Primary Amine (-NHz2) | Tertiary Amine (-NMez)

Functional PROTAC Molecule

Click to download full resolution via product page

Heptyl Chain Linker

Caption: Role as a heterobifunctional linker in drug discovery.

Safety and Handling

As a corrosive aliphatic diamine, N,N!-dimethylheptane-1,7-diamine requires careful handling
to prevent injury. The safety profile is expected to be similar to that of 1,7-diaminoheptane.[1]

o Hazard Classification: Expected to be classified as Corrosive. Causes severe skin burns and
eye damage.[1]

o Personal Protective Equipment (PPE): Always handle in a chemical fume hood. Wear
chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face
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shield.

Handling: Avoid inhalation of vapors and direct contact with skin and eyes. Keep away from
strong oxidizing agents and acids.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Disposal: Dispose of as hazardous chemical waste in accordance with local, state, and
federal regulations.

Conclusion

(7-Aminoheptyl)dimethylamine is a highly functional and synthetically accessible building

block. Its value is defined by its bifunctional nature, combining a reactive primary amine, a

basic tertiary amine, and a flexible aliphatic spacer. For researchers in medicinal chemistry, it

offers a powerful tool for linkerology studies, enabling the precise assembly and optimization of

complex molecules like PROTACs. Understanding its predicted chemical properties,

spectroscopic signatures, and reactivity is essential for its effective application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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